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Compound of Interest

Compound Name: 8-Methylnona-1,7-dien-5-yne

Cat. No.: B15430823

Spectroscopic Data Elusive for 8-Methylnona-
1,7-dien-5-yne

A comprehensive search for spectroscopic data—including Nuclear Magnetic Resonance
(NMR), mass spectrometry (MS), and infrared (IR) spectroscopy—for the compound 8-
Methylnona-1,7-dien-5-yne has yielded no specific experimental results. Publicly accessible
chemical databases and scientific literature do not appear to contain the requested spectral
information or detailed experimental protocols for the synthesis and characterization of this
particular molecule.

While the compound is indexed in chemical databases such as PubChem, with a listed
molecular formula of CioH14 and a molecular weight of 134.22 g/mol , the crucial experimental
data that would allow for its unambiguous identification and characterization is not provided.[1]
Searches for *H NMR, 3C NMR, mass spectra, and IR absorption data, as well as for synthetic
procedures, have failed to locate any specific information for 8-Methylnona-1,7-dien-5-yne.

Consequently, the creation of a detailed technical guide or whitepaper with quantitative data
tables and specific experimental methodologies for this compound is not possible at this time.
Further, the generation of a meaningful experimental workflow diagram using Graphviz is
precluded by the absence of established protocols.

For researchers, scientists, and drug development professionals interested in this molecule, the
lack of available data suggests that it may be a novel compound or one that has not been
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extensively studied or reported in the accessible scientific literature. Any research involving 8-
Methylnona-1,7-dien-5-yne would likely require its de novo synthesis and subsequent
comprehensive spectroscopic analysis to establish its chemical identity and properties.

Below is a generalized workflow that would typically be followed for the spectroscopic
characterization of a newly synthesized compound, presented as a conceptual illustration.
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Caption: Conceptual workflow for the synthesis and spectroscopic analysis of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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